Cas no 23204-68-4 (MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)-)

• Product Name: MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)-
• CAS No: 23204-68-4
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• MDL: MFCD11867789
• CID: 3470712
• PubChem ID: 56957923
• Update Time: 2025-07-01

MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)- Chemical and Physical Properties

Names and Identifiers

• MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)-
• 2R,3S-DIPHENYLMORPHOLINE
• Morpholine, 2,3-diphenyl-, (2R,3S)-
• (2R,3S)-2,3-Diphenylmorpholine
• CL3487
• CS-0200232
• 23204-68-4

• MDL： MFCD11867789
• Inchi： 1S/C16H17NO/c1-3-7-13(8-4-1)15-16(18-12-11-17-15)14-9-5-2-6-10-14/h1-10,15-17H,11-12H2/t15-,16+/m0/s1
• InChI Key： UCAZULSLAAOLFX-JKSUJKDBSA-N
• SMILES： N1CCO[C@H](C2=CC=CC=C2)[C@@H]1C1=CC=CC=C1

Computed Properties

• Exact Mass: 239.131014166Da
• Monoisotopic Mass: 239.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)- Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)-

Introduction to MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)- and Its Applications in Modern Research

MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)- (CAS No: 23204-68-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its bifunctional structure, exhibits unique chemical properties that make it a valuable tool in the synthesis of various bioactive molecules. The (2R-CIS) configuration of the molecule plays a crucial role in determining its stereochemical behavior, which is essential for understanding its interactions with biological targets.

The CAS No 23204-68-4 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numbering system is fundamental in maintaining consistency across scientific communications and regulatory submissions. The MORPHOLINE core structure is known for its versatility, often serving as a scaffold in drug design due to its ability to form stable hydrogen bonds and engage in π-stacking interactions with biological macromolecules.

Recent advancements in medicinal chemistry have highlighted the potential of 2,3-diphenyl-substituted morpholine derivatives as key intermediates in the development of novel therapeutic agents. The (2R-CIS) configuration, in particular, has been associated with enhanced binding affinity and selectivity when interacting with specific protein targets. This has led to increased interest in synthesizing and characterizing compounds like MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)- for their potential applications in treating various diseases.

In the realm of drug discovery, the bifunctional nature of this compound allows it to serve as a versatile building block for more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammatory diseases. For instance, studies have demonstrated that derivatives of MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)- can modulate the activity of kinases and phosphodiesterases, which are critical players in cellular signaling networks.

The (2R-CIS) configuration of the morpholine ring is particularly noteworthy due to its impact on the compound's solubility and bioavailability. This stereochemical arrangement often enhances the molecule's ability to cross biological membranes, making it more effective as a drug candidate. Additionally, computational modeling studies have shown that the bifunctional pharmacophore present in this compound can interact with multiple binding sites on target proteins, leading to synergistic effects that improve therapeutic outcomes.

Recent clinical trials have begun exploring the efficacy of compounds derived from MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)- in treating neurological disorders. The ability of these derivatives to modulate neurotransmitter release and receptor activity has opened new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The (2R-CIS) configuration appears to play a pivotal role in optimizing these effects, ensuring that the compounds exhibit both potency and selectivity.

The synthesis of MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to ensure the correct stereochemical outcome. These methods not only enhance the efficiency of production but also reduce the environmental impact by minimizing waste generation.

The applications of this compound extend beyond pharmaceuticals into agrochemicals and material science. Researchers have investigated its potential as a precursor for developing novel pesticides that target specific pests while minimizing harm to beneficial organisms. The bifunctional nature of the morpholine core allows for diverse modifications that can tailor its properties for different applications.

In conclusion, MORPHOLINE, 2,3-DIPHENYL-, (2R-CIS)- (CAS No: 23204-68-4) represents a significant advancement in chemical research with far-reaching implications for drug development and industrial applications. Its unique structural features and stereochemical configuration make it a valuable asset in synthetic chemistry and medicinal chemistry. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.